BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Handling Guide for
FOL7185 (Resorcinol)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FOL7185

Cat. No.: B1673522

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and
disposal of FOL7185. The following procedures are designed to ensure the safety of all
laboratory personnel and to maintain compliance with established safety protocols.

Product Identification and Hazard Summary

Chemical Name: Resorcinol CAS Number: 5441-46-3

FOL7185, chemically identified as Resorcinol, is a white, crystalline solid. It is crucial to handle
this compound with care due to its potential health and environmental hazards.

Hazard Summary:
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Hazard Statement Classification Pictogram
) Acute Toxicity, Oral (Category

Harmful if swallowed 2 GHSO07
Causes skin irritation Skin Irritation (Category 2) GHSO07
Causes serious eye irritation Eye Irritation (Category 2A) GHSO07
May cause an allergic skin ) o

_ Skin Sensitization (Category 1) GHSO07
reaction
Causes damage to organs Specific Target Organ Toxicity, GHSO08
(nervous system) Single Exposure (Category 1)

Hazardous to the Aquatic

Very toxic to aquatic life Environment, Acute Hazard GHSO09

(Category 1)

Personal Protective Equipment (PPE)

Strict adherence to the following PPE protocols is mandatory when handling FOL7185.
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PPE Category Specification

Chemical-resistant gloves (Nitrile rubber,
) minimum 0.11 mm thickness, breakthrough time
Hand Protection ] )
>480 minutes). Always inspect gloves for

integrity before use.

Safety glasses with side shields or chemical
Eye/Face Protection safety goggles. A face shield is required when

there is a risk of splashing.

A lab coat or chemical-resistant apron must be
Skin and Body Protection worn. Full-coverage clothing and closed-toe

shoes are required.

Not typically required when handling small

quantities in a well-ventilated area or a chemical
Respiratory Protection fume hood. If dusts are generated, a NIOSH-

approved respirator with a particulate filter is

necessary.

Operational Procedures
Donning of Personal Protective Equipment

A systematic approach to putting on PPE is critical to ensure complete protection.

PPE Donning Sequence

Ensure clean hands Secure clothing Protect eyes

Click to download full resolution via product page

Figure 1: Step-by-step PPE donning workflow.

Step-by-Step Donning Protocol:
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» Hand Hygiene: Thoroughly wash and dry your hands.
» Lab Coat/Apron: Put on a clean, properly fitting lab coat or apron.
e Eye and Face Protection: Don safety goggles or a face shield.

o Gloves: Put on nitrile gloves, ensuring the cuffs of the gloves extend over the sleeves of the
lab coat.

Doffing of Personal Protective Equipment

The removal of PPE must be done carefully to prevent contamination.

PPE Doffing Sequence

:} T :} o :} - :} —— :}

Click to download full resolution via product page

Figure 2: Step-by-step PPE doffing workflow.

Step-by-Step Doffing Protocol:

» Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Dispose of
them in the designated hazardous waste container.

o Lab Coat/Apron: Remove your lab coat or apron by rolling it inward, avoiding contact with the
exterior. Place it in the appropriate receptacle for contaminated laundry or disposal.

» Hand Hygiene: Wash and dry your hands thoroughly.

o Eye and Face Protection: Remove safety goggles or face shield by handling the earpieces or
strap.

e Final Hand Hygiene: Wash and dry your hands again.
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Emergency Procedures
Spill Response

For a small spill of solid FOL7185:
o Alert Personnel: Immediately alert others in the vicinity.
e Don PPE: Ensure you are wearing the appropriate PPE as outlined in Section 2.

o Containment: Gently cover the spill with a damp paper towel to prevent the dust from
becoming airborne.[1]

o Cleanup: Carefully scoop the material into a clearly labeled hazardous waste container.[2][3]

» Decontamination: Wipe the spill area with a wet paper towel, then with soap and water.[1][2]

[3]

Disposal: All cleanup materials must be disposed of as hazardous waste.[2][3]

For a large spill, or if you are not trained to handle the spill, evacuate the area and contact your
institution's Environmental Health and Safety (EHS) office immediately.

Exposure Response
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Exposure Route

First Aid Measures

Inhalation

Move the affected person to fresh air. If
breathing is difficult, administer oxygen. Seek

immediate medical attention.[4]

Skin Contact

Immediately remove all contaminated clothing.
[4] Rinse the affected skin with copious amounts
of water for at least 15 minutes.[4] If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15-20 minutes, occasionally lifting the
upper and lower eyelids.[4] Remove contact
lenses if present and easy to do.[4] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[4] If the person is
conscious, rinse their mouth with water and
have them drink one to two glasses of water.[4]

Seek immediate medical attention.

Disposal Plan

All waste containing FOL7185 must be treated as hazardous waste.

Chemical Waste

e Collect all unused FOL7185 and residues in a designated, clearly labeled, and sealed

hazardous waste container.

e Do not mix with other waste streams unless explicitly permitted by your institution's EHS

office.

Contaminated Materials

» All PPE and other materials (e.g., paper towels, weigh boats) that have come into contact

with FOL7185 must be disposed of in a designated hazardous waste container.
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o Contaminated sharps must be placed in a puncture-resistant sharps container labeled as
hazardous waste.

Consult your institution's EHS office for specific hazardous waste pickup and disposal
procedures. Do not dispose of FOL7185 down the drain.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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